Cas no 2228579-70-0 (tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate
• CAS No: 2228579-70-0
• MF: C₁₈H₂₆N₄O₂
• MW: 330.424643993378
• CID: 5757056
• PubChem ID: 165829052
• Update Time: 2025-05-28

tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1886606
• tert-butyl N-[2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propyl]carbamate
• 2228579-70-0
• tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate

• Inchi： 1S/C18H26N4O2/c1-18(2,3)24-17(23)20-12-14(19)10-15-11-16(21-22(15)4)13-8-6-5-7-9-13/h5-9,11,14H,10,12,19H2,1-4H3,(H,20,23)
• InChI Key： YKPLDEUZLJVXIF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1=CC(C2C=CC=CC=2)=NN1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 330.20557608g/mol
• Monoisotopic Mass: 330.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate

Research Brief on tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate (CAS: 2228579-70-0)

This research brief provides an in-depth analysis of the latest advancements related to the chemical compound tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate (CAS: 2228579-70-0). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The brief synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its synthesis, biological activity, and therapeutic potential.

The compound tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate is a carbamate-protected amino acid derivative featuring a pyrazole moiety. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting protein-protein interactions (PPIs) and enzymatic pathways. The CAS number 2228579-70-0 serves as a unique identifier for this compound, facilitating its traceability in chemical databases and regulatory documents.

One of the most notable applications of this compound is its incorporation into the design of kinase inhibitors. Kinases play a pivotal role in cellular signaling, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate as a building block to develop novel kinase inhibitors with improved selectivity and pharmacokinetic properties. Recent preclinical studies have demonstrated its efficacy in modulating specific kinase targets, paving the way for further optimization and clinical evaluation.

In addition to its utility in kinase inhibitor development, this compound has also been explored in the context of peptide-based therapeutics. The carbamate protection group enhances the stability of the amino acid derivative, making it suitable for solid-phase peptide synthesis (SPPS). Recent publications have reported its successful incorporation into peptide sequences designed to disrupt pathological protein interactions, such as those involved in neurodegenerative diseases and infectious diseases.

The synthesis of tert-butyl N-2-amino-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate has been optimized in recent years to achieve higher yields and purity. Advances in catalytic methods and green chemistry principles have enabled more sustainable production processes. For instance, the use of palladium-catalyzed coupling reactions has been reported to efficiently introduce the pyrazole moiety, while minimizing the formation of by-products. These synthetic improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Looking ahead, the compound's versatility and bioactive potential position it as a valuable tool in medicinal chemistry. Future research directions may include further structural modifications to enhance its pharmacological profile, as well as investigations into its mechanism of action at the molecular level. Collaborative efforts between academia and industry will be essential to translate these findings into therapeutic innovations.